3-ethyl-1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione

• IUPAC Name: 3-ethyl-1-methyl-3,4-dihydro-1,4-benzodiazepine-2,5-dione
• InChI: InChI=1S/C12H14N2O2/c1-3-9-12(16)14(2)10-7-5-4-6-8(10)11(15)13-9/h4-7,9H,3H2,1-2H3,(H,13,15)
• InChI Key: LNYBFCDOYVIIEI-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)N(C2=CC=CC=C2C(=O)N1)C
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol

Description

3-ethyl-1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione, also known as etizolam, is a psychoactive drug that belongs to the benzodiazepine class. It was first synthesized in 1972 by a Japanese pharmaceutical company and has been used extensively in Japan and other countries for the treatment of anxiety, insomnia, and other related conditions.

Mechanism of Action

Mode of Action

Based on its structural similarity to other benzodiazepines, it may interact with gaba receptors or other targets in the central nervous system .

Pharmacokinetics

Its bioavailability, half-life, metabolism, and excretion patterns remain to be determined .

Action Environment

Factors such as temperature, pH, and the presence of other molecules could potentially affect its activity .

Advantages and Limitations for Lab Experiments

Etizolam has several advantages for use in laboratory experiments, including its high potency, rapid onset of action, and relatively short half-life. However, it also has several limitations, including its potential for abuse and dependence, which can make it difficult to use in long-term studies.

Future Directions

There are several potential future directions for the research and development of 3-ethyl-1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione, including:
1. Investigating its potential use in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia.
2. Developing new formulations of this compound that can be used for long-term treatment of anxiety and other related conditions.
3. Studying the pharmacokinetics and pharmacodynamics of this compound in different populations, such as children and the elderly.
4. Investigating the potential for this compound to be used as a tool for studying the GABA-A receptor and its role in anxiety and other related conditions.
5. Developing new compounds that are structurally similar to this compound but have improved pharmacological properties and fewer side effects.
Conclusion
Etizolam is a potent and effective benzodiazepine that has been extensively studied for its potential use in the treatment of anxiety, insomnia, and other related conditions. While it has several advantages for use in laboratory experiments, it also has several limitations that must be considered. Future research and development of this compound and related compounds could lead to new and improved treatments for a wide range of psychiatric disorders.

Scientific Research Applications

Etizolam has been extensively studied for its potential use in the treatment of anxiety, insomnia, and other related conditions. It has also been investigated for its potential use in the treatment of alcohol withdrawal syndrome, post-traumatic stress disorder, and depression.